2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[[6-oxo-5-(4-propan-2-ylphenyl)sulfonyl-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H23N3O4S2/c1-14(2)16-7-9-18(10-8-16)31(28,29)19-12-23-22(25-21(19)27)30-13-20(26)24-17-6-4-5-15(3)11-17/h4-12,14H,13H2,1-3H3,(H,24,26)(H,23,25,27)
• InChI Key: OXCXLURQXVPJFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)C(C)C
• Molecular Formula: C22H23N3O4S2
• Molecular Weight: 457.6 g/mol
• CAS No.: 866810-56-2

Description

2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C22H23N3O4S2 and its molecular weight is 457.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

These compounds, characterized by their complex synthesis processes, have been designed with multifunctional moieties to explore their potential applications. For example, a series of N-substituted derivatives of similar structures have been synthesized and evaluated for their antibacterial and anti-enzymatic potential, supported by hemolytic activity studies. These studies utilize spectral analytical techniques like IR, EI-MS, 1H NMR, and 13C-NMR for structural elucidation (Nafeesa et al., 2017).

Pharmacological Evaluation

Compounds with sulfonylacetamide moieties have been synthesized and evaluated for their promising antibacterial and anti-urease activities. Such studies are essential for developing new antibacterial agents and understanding the molecular basis of their action (Noreen et al., 2015). Additionally, these compounds have been explored for their antifolate activities, targeting specific enzymes like dihydrofolate reductase (DHFR), which is crucial for antitumor agent development (Gangjee et al., 2007).

Structural and Molecular Insights

The crystal structures of related compounds have been determined, providing insights into their molecular conformation and potential for interaction with biological targets. Such studies are foundational for understanding the compound's bioactivity and designing derivatives with enhanced properties (Subasri et al., 2016).

Antimicrobial and Enzyme Inhibition Studies

Various derivatives have displayed significant antimicrobial activity, indicating their potential as therapeutic agents against a range of bacterial infections. These studies also extend to enzyme inhibition, particularly targeting enzymes like urease, suggesting a broader application spectrum in combating diseases caused by pathogens (Darwish et al., 2014).